Cas no 957065-85-9 (2-Ethoxy-5-methoxyphenylboronic acid)

2-Ethoxy-5-methoxyphenylboronic acid Properties

Names and Identifiers

• 2-Ethoxy-5-methoxyphenylboronic acid
• 2-Ethoxy-5-methoxybenzeneboronic acid
• (2-ethoxy-5-methoxyphenyl)boronic acid
• (2-ethoxy-5-methoxy-phenyl)boronic acid
• SBB071206
• VB10249
• OR59337
• BC001285
• AX8161611
• V9759
• ST24040525
• 065E859
• A845419
• B-(2-Ethoxy-5-methoxyphenyl)boronic acid (ACI)
• 2-ethoxy-5-methoxyphenylboronic acid
• MFCD09878346
• DB-010410
• DS-13570
• 2-Ethoxy-5-methoxyphenylboronicacid
• SCHEMBL15862688
• 2-ETHOXY-5-METHOXYPHENYLBORONIC ACID
• CS-0151504
• 2-Ethoxy-5-methoxybenzeneboronicacid
• AKOS006343983
• DTXSID50657306
• N12132
• 957065-85-9
• J-509294
• +Expand

• MDL： MFCD09878346
• InChIKey： QZURUWKQPQTXPR-UHFFFAOYSA-N
• Inchi： 1S/C9H13BO4/c1-3-14-9-5-4-7(13-2)6-8(9)10(11)12/h4-6,11-12H,3H2,1-2H3
• SMILES： OB(C1C(OCC)=CC=C(OC)C=1)O

Computed Properties

• Exact Mass: 196.090689g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.090689g/mol
• Monoisotopic Mass: 196.090689g/mol
• Topological Polar Surface Area: 58.9Ų
• Heavy Atom Count: 14
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.22630
• PSA: 58.92000
• Refractive Index: 1.513
• Boiling Point: 382.4±52.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 185.1±30.7 °C
• Density: 1.2±0.1 g/cm3

2-Ethoxy-5-methoxyphenylboronic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

2-Ethoxy-5-methoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%